Cas no 1216487-04-5 (ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate)

• Product Name: ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate
• CAS No: 1216487-04-5
• MF: C₂₂H₁₈ClN₅O₄
• MW: 451.862423419952
• CID: 5969411
• PubChem ID: 49663018
• Update Time: 2025-05-18

ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate
• VU0623309-1
• ethyl 4-(2-(6-(4-chlorophenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamido)benzoate
• CHEMBL4545876
• 1216487-04-5
• ethyl 4-{2-[6-(4-chlorophenyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamido}benzoate
• HMS3560M07
• AKOS005054697
• F3406-5374
• ethyl 4-[[2-[6-(4-chlorophenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetyl]amino]benzoate

• Inchi： 1S/C22H18ClN5O4/c1-2-32-21(30)15-5-9-17(10-6-15)24-20(29)13-27-22(31)28-19(26-27)12-11-18(25-28)14-3-7-16(23)8-4-14/h3-12H,2,13H2,1H3,(H,24,29)
• InChI Key： PSZXZFQWDIQBEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC2=NN(C(N2N=1)=O)CC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 451.1047318g/mol
• Monoisotopic Mass: 451.1047318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate

Introduction to Ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate (CAS No. 1216487-04-5)

Ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1216487-04-5, represents a fusion of multiple heterocyclic moieties, including 1,2,4-triazole and bpyridazine, which are well-documented for their bioactivity and potential therapeutic applications.

The molecular architecture of Ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate is characterized by a benzoate backbone substituted with an acetamido group linked to a complex triazolobpyridazine scaffold. The presence of the 4-chlorophenyl moiety further enhances its chemical reactivity and potential pharmacological interactions. This compound's design reflects a rational approach to drug discovery, aiming to modulate specific biological pathways by leveraging the inherent properties of its constituent heterocycles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The 1,2,4-triazole ring is particularly noteworthy for its role in medicinal chemistry due to its ability to form stable complexes with biological targets and its prevalence in numerous bioactive molecules. Similarly, the bpyridazine moiety has been extensively studied for its anti-inflammatory, antiviral, and anticancer properties. The combination of these motifs in Ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate suggests a compound with multifaceted biological activities.

The benzoate group in this compound not only contributes to its structural stability but also serves as a platform for further derivatization and functionalization. This versatility makes it an attractive candidate for exploring new drug candidates targeting various diseases. The acetamido moiety attached to the triazolobpyridazine scaffold introduces a polar group that can enhance solubility and binding affinity to biological targets. Such features are crucial for optimizing pharmacokinetic profiles and improving drug efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like Ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate with biological receptors. These studies have highlighted the potential of this compound as an inhibitor of enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that the triazolobpyridazine scaffold can interact with the active sites of cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs.

The presence of the 4-chlorophenyl group in Ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate adds another layer of complexity and functionality. Chlorophenyl derivatives are known for their ability to modulate receptor binding affinities through electronic effects and steric interactions. This feature makes it possible to fine-tune the pharmacological properties of the compound by adjusting the substitution patterns around the benzoate ring.

In vitro studies have begun to explore the bioactivity of Ethyl 4-{2-6-(4-chlorophenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-y acetamido}benzoate against various disease models. Initial results indicate promising activity against certain cancer cell lines due to its ability to interfere with key signaling pathways involved in cell proliferation and survival. Additionally, preliminary pharmacokinetic studies suggest that this compound exhibits reasonable solubility and stability in biological systems, which are critical factors for drug development.

The synthesis of Ethyl 4-{2--6-(...)--bpyridazin--...}benzoate involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the triazolobpyridazine core is particularly challenging due to the need for regioselective functionalization at multiple positions. However， recent advances in synthetic methodologies have made it possible to achieve these transformations with high yields and purity， paving the way for large-scale production。

The development of novel heterocyclic compounds like Ethyl 44--{26--(44chlorophenyl)--33oxo--22H，33H--1，24triazolo44，33bpyridazin22ylaetamido}benzoate represents a significant step forward in medicinal chemistry。 These efforts not only expand our understanding of molecular interactions but also provide new tools for treating various diseases。 As research continues， it is expected that compounds with similar structures will emerge as valuable candidates for further development。